Cas no 941973-68-8 (2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 941973-68-8
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 6203139
• PubChem ID: 16850015
• Update Time: 2025-06-15

2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide
• F2468-0186
• 2-(4-methoxyphenoxy)-N-{4-[(methylsulfanyl)methyl]-1,3-thiazol-2-yl}acetamide
• AKOS024650322
• 2-(4-methoxyphenoxy)-N-(4-((methylthio)methyl)thiazol-2-yl)acetamide
• 2-(4-methoxyphenoxy)-N-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]acetamide
• 941973-68-8

• Inchi： 1S/C14H16N2O3S2/c1-18-11-3-5-12(6-4-11)19-7-13(17)16-14-15-10(8-20-2)9-21-14/h3-6,9H,7-8H2,1-2H3,(H,15,16,17)
• InChI Key： KYYYSOGUTBZRHB-UHFFFAOYSA-N
• SMILES： S1C=C(CSC)N=C1NC(COC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 324.06023472g/mol
• Monoisotopic Mass: 324.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide

Comprehensive Overview of 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 941973-68-8)

2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide, with the CAS number 941973-68-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both methoxyphenoxy and methylsulfanyl functional groups in its structure makes it a promising candidate for various applications, including drug development and crop protection.

In recent years, the demand for thiazole-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide for its unique structural features, which may contribute to its efficacy in targeting specific biological pathways. The compound's CAS no 941973-68-8 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide involves multi-step organic reactions, including the formation of the thiazole ring and subsequent functionalization. Its methylsulfanyl moiety is particularly noteworthy, as it can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. These characteristics are critical for researchers exploring its potential as a lead compound in drug discovery programs.

From an agrochemical perspective, 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide has shown promise in preliminary studies for its ability to act as a plant growth regulator or pesticide. The methoxyphenoxy group may contribute to its bioactivity, making it a subject of interest for sustainable agriculture solutions. As the world shifts toward eco-friendly farming practices, compounds like this are increasingly valuable for developing next-generation agrochemicals.

In the context of SEO optimization, keywords such as "thiazole derivatives," "CAS 941973-68-8," and "methylsulfanyl acetamide" are highly relevant. These terms align with user queries in scientific search engines, where professionals seek information on structure-activity relationships and synthetic methodologies. Additionally, the compound's potential applications in drug discovery and agrochemical innovation make it a hot topic in interdisciplinary research.

Safety and regulatory compliance are also critical aspects of working with 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers often search for material safety data sheets (MSDS) and analytical data to verify the compound's purity and stability, underscoring the importance of transparent documentation in scientific commerce.

Looking ahead, the versatility of 2-(4-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide positions it as a compound of interest for future innovations. Its dual potential in pharmaceuticals and agrochemicals aligns with global trends toward multifunctional solutions. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in health and agriculture.